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Compound of Interest

Compound Name:
2,6-Diethyl-N-(2-

propoxyethyl)aniline

Cat. No.: B1592339 Get Quote

An In-depth Technical Guide to 2,6-Diethyl-N-(2-
propoxyethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical properties,

synthesis, and applications of the organic compound 2,6-Diethyl-N-(2-propoxyethyl)aniline.

Compound Identification
2,6-Diethyl-N-(2-propoxyethyl)aniline is an aromatic amine characterized by a disubstituted

aniline core.[1] Its structure features two ethyl groups at the 2 and 6 positions of the benzene

ring and a 2-propoxyethyl group attached to the nitrogen atom.[1] This substitution pattern,

particularly the steric hindrance provided by the ortho-ethyl groups, significantly influences its

chemical reactivity and physical properties.[2]
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Identifier Value

IUPAC Name 2,6-diethyl-N-(2-propoxyethyl)aniline[1][3]

CAS Number 61874-13-3[1][2][4][5][6][7][8][9][10][11][12][13]

Molecular Formula C₁₅H₂₅NO[1][3][4][5][6][7][8][9][10][12][14]

Synonyms

2,6-DIETHYL-N-(2-PROPOXYETHYL)ANILINE;

2,6-Diethyl-N-(2-propoxyethyl)-benzenamine; N-

Propoxyethyl-2,6-Diethyl Aniline[4][5]

InChI Key
DTEGEQGTAYAXBC-UHFFFAOYSA-N[1][2][5]

[8]

SMILES CCCOCCNC1=C(C=CC=C1CC)CC[1][3][5]

Physical and Chemical Properties
The compound is typically a light yellow, transparent liquid at room temperature.[1][4][5] It is not

readily soluble in water but demonstrates good solubility in organic solvents such as toluene

and benzene.[4] The high boiling point is attributed to its increased molecular weight and the

presence of intermolecular hydrogen bonding.[1]

Table of Physical Properties

Property Value

Molecular Weight ( g/mol ) 235.37[4][5][6][10][11][14]

Appearance Light yellow transparent liquid[1][4][5][12]

Boiling Point (°C) 352[4][5][9][10][12][14]

Density (g/cm³) 0.953[4][5][9][10][14]

Flash Point (°C) 150[4][5][9][10][14]

Refractive Index 1.521[4]

Vapor Pressure (mmHg at 25°C) 4.04E-05[4]

pKa (Predicted) 4.01 ± 0.50[4][9]
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Table of Chemical Data

Property Value

Exact Mass 235.19400[5]

Hydrogen Bond Donor Count 1[5]

Hydrogen Bond Acceptor Count 2[5]

XLogP3 3.72290[8]

Chemical Reactivity and Synthesis
As a secondary amine, 2,6-Diethyl-N-(2-propoxyethyl)aniline undergoes typical reactions

such as N-alkylation and acylation.[1] The aromatic ring is also susceptible to electrophilic

aromatic substitution.[1]

The compound is a key intermediate in the synthesis of the herbicide Pretilachlor.[1][15] This

involves an acylation reaction of 2,6-Diethyl-N-(2-propoxyethyl)aniline with chloroacetyl

chloride.[15]

Logical Flow: Role as a Pretilachlor Intermediate

2,6-Diethyl-N-
(2-propoxyethyl)aniline

Acylation Reaction

Chloroacetyl Chloride

Pretilachlor
(Herbicide)
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Click to download full resolution via product page

Role of the compound as a key intermediate.

Experimental Protocols: Synthesis
Several methods for the synthesis of 2,6-Diethyl-N-(2-propoxyethyl)aniline have been

reported. A primary challenge in its synthesis is controlling the reaction to favor monoalkylation

and prevent the formation of the dialkylated byproduct, N,N-bis(2-propoxyethyl)-2,6-

diethylaniline.[2][15] Using an excess of the starting aniline is a common strategy to mitigate

this.[2][15]

Method 1: Alkylation with Chloroethyl Propyl Ether
This method involves the reaction of 2,6-diethylaniline with chloroethyl propyl ether in the

presence of an acid-binding agent.[15]

Experimental Workflow: Synthesis Method 1

Reactants Reaction Conditions

2,6-Diethylaniline

Alkylation Reaction

Chloroethyl Propyl Ether Acid Binding Agent Temperature: 120-180 °C Time: 5-8 hours Pressure: Normal or Pressurized

2,6-Diethyl-N-
(2-propoxyethyl)aniline

(Product)

Click to download full resolution via product page
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Synthesis via alkylation with chloroethyl propyl ether.

Protocol Details:

Molar Ratio: The molar ratio of 2,6-diethylaniline to chloroethyl propyl ether to the acid

binding agent is specified as (1.5-2.5) : 1 : (0.45-0.7).[15]

Temperature: The alkylation reaction is conducted at a temperature ranging from 120°C to

180°C.[15]

Duration: The reaction is carried out for 5 to 8 hours.[15]

Outcome: This method is noted for its short process flow, increased raw material utilization,

and reduced production costs.[15]

Method 2: Reaction with 2-chloro-1-ethoxypropane
An alternative synthesis route involves reacting 2,6-diethylaniline with 2-chloro-1-

ethoxypropane.[16]

Protocol Details:

Molar Ratio: The optimal material molar ratio is 3:1 (2,6-diethylaniline to 2-chloro-1-

ethoxypropane).[16]

Temperature: The reaction is maintained at 170°C.[16]

Duration: The optimal reaction time is 10 hours.[16]

Yield: Under these conditions, a product molar yield of 85.6% has been reported.[16]

Applications
2,6-Diethyl-N-(2-propoxyethyl)aniline serves as a crucial intermediate in several industrial

sectors.

Agrochemicals: Its primary application is in the production of the selective herbicide

Pretilachlor, which is used to control weeds in rice crops.[1][6][15] The compound is valued
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for creating a stable herbicide with prolonged activity in the soil.[1][6]

Dyes and Pigments: It is used as an intermediate in the manufacturing of various dyes and

pigments for the textile industry and other materials.[1][4]

Pharmaceuticals: The compound serves as an intermediate in the synthesis of certain

medicinal compounds.[1][4]

Fuel Chemistry: It has potential applications as an antiknock agent in gasoline, offering a

replacement for tetraethyl lead.[1]

Safety and Handling
Due to its potential toxicity and flammability, careful handling of 2,6-Diethyl-N-(2-
propoxyethyl)aniline is required.[4]

Hazard Information:

GHS Classification: Causes skin irritation (Category 2), serious eye irritation (Category 2A),

and may cause respiratory irritation (Category 3).[14]

Incompatibilities: It is incompatible with strong oxidizing agents, acids, acid anhydrides, acid

chlorides, and chloroformates.[14][17]

Hazardous Decomposition: When heated to decomposition, it emits toxic fumes, including

carbon oxides and nitrogen oxides.[14][17]

Handling and Storage Recommendations:

Ventilation: Use only in a well-ventilated area.[14][18]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[14][18]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances and sources of ignition.[7][14][18]

First Aid Measures:
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Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing.[14][18]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[14][18]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[14][18]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[14][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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